N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C19H16F3N3OS2
• Molecular Weight: 423.5 g/mol
• IUPAC Name: N-(3-ethylphenyl)-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H16F3N3OS2/c1-2-12-5-3-6-13(9-12)23-17(26)11-28-18-24-14(15-7-4-8-27-15)10-16(25-18)19(20,21)22/h3-10H,2,11H2,1H3,(H,23,26)
• InChI Key: CRIKKWWPLHJQMB-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3

Description

N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, also known as ETPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ETPTA is a sulfhydryl-modifying agent that can be used to selectively modify cysteine residues in proteins and peptides.

Mechanism of Action

The mechanism of action of N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves the covalent modification of cysteine residues in proteins and peptides. N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide reacts with the thiol group of cysteine residues to form a stable thioether linkage. This modification can alter the structure and function of the protein or peptide, providing insight into its role in biological processes.
Biochemical and Physiological Effects:
N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to have a range of biochemical and physiological effects. N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can modify the activity of enzymes and alter the function of proteins involved in signal transduction pathways. N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has also been shown to induce oxidative stress in cells, which can lead to cell death. The physiological effects of N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide are still being investigated, and further research is needed to fully understand its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has several advantages for lab experiments, including its high selectivity for cysteine residues and its ability to modify proteins and peptides in a site-specific manner. However, N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide also has some limitations, including its potential toxicity and the need for careful handling and storage. Additionally, the modification of cysteine residues can alter the function of the protein or peptide, which may complicate data interpretation.

Future Directions

There are several future directions for research on N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide. One area of interest is the development of new synthetic methods for N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide that improve its yield and purity. Another area of research is the investigation of the physiological effects of N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide in vivo, which could provide insight into its potential therapeutic applications. Additionally, the development of new N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide derivatives with improved properties, such as increased selectivity or decreased toxicity, could expand its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves the reaction of 3-ethylphenylamine with 2-chloroacetyl chloride to form N-(3-ethylphenyl)-2-chloroacetamide. The resulting compound is then reacted with 4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinethiol to form N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide. The synthesis of N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been extensively studied, and various modifications to the synthesis method have been proposed to improve the yield and purity of the final product.

Scientific Research Applications

N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been used extensively in scientific research for its ability to selectively modify cysteine residues in proteins and peptides. N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can be used to study the role of cysteine residues in protein structure and function, as well as to investigate the redox regulation of proteins. N-(3-ethylphenyl)-2-{[4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has also been used in the development of new therapeutics for diseases such as cancer and Alzheimer's disease.